Cas no 80945-32-0 (1-Undecen-5-one, 6-(phenylsulfonyl)-)

1-Undecen-5-one, 6-(phenylsulfonyl)- structure
80945-32-0 structure
Product name:1-Undecen-5-one, 6-(phenylsulfonyl)-
CAS No:80945-32-0
MF:C17H24O3S
MW:308.435664176941
CID:704742
PubChem ID:13213458

1-Undecen-5-one, 6-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Undecen-5-one, 6-(phenylsulfonyl)-
    • 6-(benzenesulfonyl)undec-1-en-5-one
    • 80945-32-0
    • DTXSID40528495
    • Inchi: InChI=1S/C17H24O3S/c1-3-5-8-14-17(16(18)13-6-4-2)21(19,20)15-11-9-7-10-12-15/h4,7,9-12,17H,2-3,5-6,8,13-14H2,1H3
    • InChI Key: RNBZKUPIPGVPMI-UHFFFAOYSA-N
    • SMILES: CCCCCC(C(=O)CCC=C)S(=O)(=O)C1=CC=CC=C1

Computed Properties

  • Exact Mass: 308.14461580g/mol
  • Monoisotopic Mass: 308.14461580g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 10
  • Complexity: 414
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 59.6Ų

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